Cas no 1274-08-4 (Ferrocene,1,1'-dibutyl-)

• Product Name: Ferrocene,1,1'-dibutyl-
• CAS No: 1274-08-4
• MF: C₁₈H₂₆Fe
• MW: 298.24404668808
• CID: 153226
• PubChem ID: 102597
• Update Time: 2025-04-19

Ferrocene,1,1'-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-dibutyl-
• 1,1'-DI-N-BUTYLFERROCENE
• 1-butylcyclopenta-1,3-diene,iron(2+)
• 1,1'-Dibutylferrocene
• D1272
• Dibutylferrocene
• EINECS 215-060-5
• Ferrocene, 1,1'-dibutyl-
• 1-butylcyclopenta-1,3-diene
• ferrous 1-butylcyclopenta-1,3-diene
• 1274-08-4
• 1-butylcyclopenta-1,3-diene;iron(2+)
• 1,1/'-DI-N-BUTYLFERROCENE

• Inchi： 1S/2C9H13.Fe/c2*1-2-3-6-9-7-4-5-8-9;/h2*4-5,7-8H,2-3,6H2,1H3;/q2*-1;+2
• InChI Key： FJUFINOZWSTZEZ-UHFFFAOYSA-N
• SMILES： [Fe+2].[CH-]1C=CC=C1CCCC.[CH-]1C=CC=C1CCCC

Computed Properties

• Exact Mass: 298.13800
• Monoisotopic Mass: 298.138386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.87310